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Compound of Interest

Compound Name: GsMTx4

Cat. No.: B612330

For researchers, scientists, and drug development professionals working with the peptide
GsMTx4, a potent inhibitor of mechanosensitive ion channels, ensuring safe and effective
handling is paramount. This guide provides essential, immediate safety and logistical
information, from personal protective equipment (PPE) to disposal plans, establishing a
foundation of trust and value beyond the product itself. While GsMTx4 is not classified as a
hazardous substance, adherence to standard laboratory safety protocols is crucial to maintain
experimental integrity and personnel safety.

Personal Protective Equipment (PPE): A Task-
Specific Approach

The selection of appropriate PPE is dictated by the specific laboratory procedure being
performed. The following table summarizes the recommended PPE for various activities
involving GsMTx4.
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. Recommended Personal Protective
Laboratory Activity Eaqui -
quipmen

Disposable nitrile gloves, safety glasses with
Weighing and Aliquoting (Lyophilized Powder) side shields, lab coat, and a dust mask or N95

respirator to prevent inhalation of fine particles.

o ] Disposable nitrile gloves, safety glasses with
Reconstituting the Peptide ) )
side shields, and a lab coat.

. Disposable nitrile gloves, lab coat, and safety
Cell Culture and In Vitro Assays
glasses.

) ] o Disposable nitrile gloves, lab coat, and safety
Animal Studies (Injections)
glasses.

Chemical-resistant gloves, chemical safety
Spill Cleanup (Powder) goggles, and a lab coat. For larger spills, a

respirator may be necessary.

) o Chemical-resistant gloves, safety goggles, and
Spill Cleanup (Liquid) \ab .
a lab coat.

Operational Plan for Safe Handling

A systematic approach to handling GsMTx4 from receipt to disposal is crucial for maintaining a
safe and efficient laboratory environment.

Receiving and Storage

Upon receiving a shipment of GsMTx4, immediately inspect the container for any signs of
damage or leakage. The lyophilized peptide is stable at ambient temperatures for shipping but
should be stored at -20°C for long-term stability.[1] Once reconstituted, it is recommended to
prepare and use the solution on the same day; however, if storage is necessary, aliquots can
be stored at -20°C for up to one month.[1]

Reconstitution

When reconstituting the peptide, allow the vial to warm to room temperature before opening to
avoid condensation. Use a sterile, high-purity solvent such as sterile water or a buffer
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recommended for your specific application. GsMTx4 is soluble in water at a concentration of
Img/ml.[1]

General Handling

Always wear the appropriate PPE as outlined in the table above.[2] Work in a clean, designated
area to prevent cross-contamination.[2] Avoid direct contact with the skin and eyes, and do not
ingest the peptide. After handling, thoroughly wash your hands with soap and water.

Disposal Plan

Proper disposal of GsMTx4 and associated materials is essential to prevent environmental
contamination and ensure compliance with local regulations.

e Unused GsMTx4 (Lyophilized or Solution): Unused or expired GsMTx4 should be disposed
of as chemical waste through your institution's hazardous waste disposal program. Do not
pour peptide solutions down the drain.

o Contaminated Consumables: All consumables that have come into contact with GsMTx4,
such as pipette tips, microfuge tubes, and gloves, should be collected in a designated
biohazard or chemical waste container and disposed of according to institutional guidelines.

o Empty Vials: Empty vials should be triple-rinsed with a suitable solvent, and the rinsate
collected as chemical waste. The rinsed vial can then be disposed of in the regular
laboratory glass waste.

Physical and Chemical Properties of GsMTx4

The following table summarizes key quantitative data for GSMTXx4.
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Property Value
Molecular Weight 4095.86 g/mol
Formula C185H273N49045S6

Amino Acid Sequence

GCLEFWWKCNPNDDKCCRPKLKCSKLFKLCN
FSF

Purity

>95%

Solubility

Soluble in water (Img/ml)[1]

Storage (Lyophilized)

-20°C[1]

Storage (Solution)

-20°C for up to one month[1]

Experimental Protocols and Visual Guides

To further aid in the safe and effective handling of GsMTx4, the following diagrams illustrate

key workflows and decision-making processes.
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Receiving & Storage Preparation Experimentation Disposal

Receive Shipment H Inspect for Damage H Store at-20°C H Equilibrate to Room Temp H Reconstitute in Solvent H Aliquot for Use/Storage H Conduct Experiment H Dispose of Unused Peptide H Dispose of Contaminated Consumables

node_action

Start: Handling GsMTx4

Is it in powder form?

Weighing or aliquoting?

o (Standard Use)

Wear dust mask/respirator No (Reconstituting) | Wear chemical-resistant gloves

Wear gloves, lab coat,
safety glasses

Proceed with task

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling GsMTx4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612330#personal-protective-equipment-for-handling-
gsmtx4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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